Justiflorinol
Overview
Description
Justiflorinol is a phenylpropanoid. It has a role as a metabolite.
Scientific Research Applications
Anti-HIV Properties
Justiflorinol has been studied for its potential anti-HIV properties. In a study, Justicia gendarussa, a plant containing Justiflorinol, showed potent inhibitory activity against drug-resistant HIV-1 strains. This plant extract was found to be more effective than the clinically used anti-HIV drug AZT. The study highlights the potential of Justiflorinol as a novel anti-HIV drug lead, particularly due to its efficacy against drug-resistant strains (Zhang et al., 2017).
Antileishmanial Activity
Research has also explored the antileishmanial potential of Justiflorinol. A study identified Justiflorinol as one of the compounds isolated from Piper sanguineispicum leaves. This compound exhibited significant antileishmanial activity against Leishmania amazonensis, with moderate cytotoxicity on murine macrophages. This suggests a potential role for Justiflorinol in treating leishmaniasis (Cabanillas et al., 2010).
properties
Product Name |
Justiflorinol |
|---|---|
Molecular Formula |
C19H16O7 |
Molecular Weight |
356.3 g/mol |
IUPAC Name |
1,4-bis(1,3-benzodioxol-5-yl)-2-(hydroxymethyl)butane-1,4-dione |
InChI |
InChI=1S/C19H16O7/c20-8-13(19(22)12-2-4-16-18(7-12)26-10-24-16)5-14(21)11-1-3-15-17(6-11)25-9-23-15/h1-4,6-7,13,20H,5,8-10H2 |
InChI Key |
YNDXXIPMXGSUGT-UHFFFAOYSA-N |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C(=O)CC(CO)C(=O)C3=CC4=C(C=C3)OCO4 |
synonyms |
justiflorinol |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3R,4S)-4-hydroxy-8-methoxy-3-methyl-3,4-dihydro-2H-benzo[a]anthracene-1,7,12-trione](/img/structure/B1250690.png)
